molecular formula HI B082988 iodine CAS No. 14362-44-8

iodine

Cat. No.: B082988
CAS No.: 14362-44-8
M. Wt: 127.9124 g/mol
InChI Key: XMBWDFGMSWQBCA-UHFFFAOYSA-N
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Description

The iodine radical, denoted as I•, is a highly reactive species derived from this compound. It plays a crucial role in various chemical reactions, particularly in organic synthesis and radical chemistry. The this compound radical is known for its ability to participate in single-electron transfer processes, making it a valuable tool in the formation of carbon-carbon and carbon-heteroatom bonds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The iodine radical can be generated through several methods, including:

Industrial Production Methods: While the industrial production of this compound radicals is not as common as laboratory-scale synthesis, methods involving electrochemical and photochemical processes are being explored for their potential scalability and environmental benefits .

Types of Reactions:

Common Reagents and Conditions:

Major Products:

Mechanism of Action

The iodine radical exerts its effects primarily through single-electron transfer processes. It can abstract hydrogen atoms from organic molecules, leading to the formation of carbon-centered radicals. These radicals can then undergo various reactions, including addition to alkenes or alkynes, coupling with other radicals, or further oxidation . The molecular targets and pathways involved in these processes are diverse, depending on the specific reaction conditions and substrates used .

Comparison with Similar Compounds

Uniqueness of this compound Radical: The this compound radical is unique in its balance of reactivity and selectivity. It is less reactive than chlorine and bromine radicals, making it more suitable for selective radical reactions. Additionally, its larger atomic size and lower bond dissociation energy compared to other halogens allow for more controlled and predictable reactions .

Properties

IUPAC Name

iodane
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InChI

InChI=1S/HI/h1H
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InChI Key

XMBWDFGMSWQBCA-UHFFFAOYSA-N
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Canonical SMILES

I
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Molecular Formula

HI
Record name HYDRIODIC ACID
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Record name HYDROGEN IODIDE, ANHYDROUS
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Record name HYDROGEN IODIDE
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Record name hydroiodic acid
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DSSTOX Substance ID

DTXSID2044349
Record name Hydrogen iodide
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Molecular Weight

127.9124 g/mol
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Physical Description

Hydriodic acid appears as a colorless to yellow liquid with a pungent odor. Consists of a solution of hydrogen iodide in water. Fumes irritate the eyes and mucous membranes. Corrosive to metals and to tissue., Hydrogen iodide, anhydrous appears as a colorless to yellow/brown gas with an acrid odor. Nonflammable. Toxic by inhalation. Strongly irritates skin, eyes and mucous membranes. Long-term inhalation of low concentrations or short-term inhalation of high concentrations may result in adverse health effects. Prolonged exposure to fire or intense heat may cause the container to rupture and rocket., Liquid, Colorless acrid gas that fumes in moist air; Hydriodic acid: Colorless liquid that quickly turns yellowish or brown on exposure to light and air; [Merck Index] Colorless compressed liquefied gas with a pungent odor; [ICSC], Solid, COLOURLESS COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.
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Boiling Point

-35.1 °C at 760 mm Hg, Boiling point: -18.9 °C at 2 atm; 7.3 °C at 5 atm; 32.0 at 10 atm; 127.5 °C at 60 atm; decomposed by light; specific heat: 0.0545 cal/ g °C at 25 °C; forms an azeotrope with water /Hydrogen iodide/, -35.5 °C
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Solubility

Extremely soluble in water; 234 g/100 g water at 10 °C; 900 g/100 g water at 0 °C, Solubility in water, g/100ml at 20 °C: 42 (freely soluble)
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Density

5.66 g/L at 0 °C; 5.23 g/L at 25 °C, A solution of hydrogen iodide in water; marketed in various concentrations; 57% HI density: 1.7; 47% HI, density: 1.5; 10% HI, density: 1.1; colorless when freshly made, but rapidly turns yellowish or brown on exposure to light and air; miscible with water and alcohol; dissolves iodine; the azeotrope (56.9% HI) boils at 127 °C; density: 1.70; strong, corrosive acid; attacks natural rubber; 0.10 molar solution: pH 1.0 /Hydriodic acid/
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Vapor Density

4.4 (Air = 1), Relative vapor density (air = 1): 4.4
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Vapor Pressure

5,938 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 733
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Mechanism of Action

... Believed to act reflexly by irritating the gastric mucosa, which in turn, stimulates resp tract secretion. /Hydriodic acid syrup/
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Color/Form

Colorless gas; fumes in moist air

CAS No.

10034-85-2, 17144-19-3
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Melting Point

-50.8 °C
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